Cas no 142717-44-0 (Ethyl 2-4-(benzyloxy)phenoxyacetate)

Ethyl 2-[4-(benzyloxy)phenoxy]acetate is a synthetic ester compound characterized by its benzyl-protected phenolic ether and ethoxycarbonylmethyl functional groups. This intermediate is valuable in organic synthesis, particularly for constructing complex molecules requiring selective ether or ester linkages. Its benzyloxy group offers reversible protection for phenolic hydroxyls, enabling controlled deprotection under mild conditions. The compound's stability under various reaction conditions makes it suitable for multi-step syntheses, including pharmaceutical and agrochemical applications. Its ester moiety also allows for further functionalization via hydrolysis or transesterification. The product is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in research and industrial processes.
Ethyl 2-4-(benzyloxy)phenoxyacetate structure
142717-44-0 structure
Product Name:Ethyl 2-4-(benzyloxy)phenoxyacetate
CAS No:142717-44-0
MF:C17H18O4
MW:286.322425365448
MDL:MFCD03847881
CID:135784
PubChem ID:734886
Update Time:2025-08-10

Ethyl 2-4-(benzyloxy)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[4-(phenylmethoxy)phenoxy]-, ethyl ester
    • Ethyl [4-(benzyloxy)phenoxy]acetate
    • ethyl 2-(4-phenylmethoxyphenoxy)acetate
    • Ethyl 2-[4-(benzyloxy)phenoxy]acetate
    • (4-benzyloxyphenoxy)acetic acid ethyl ester
    • ethyl 2-(4-(benzyloxy)phenoxy)ethanoate
    • ethyl 2-[4-(phenylmethoxy)phenoxy]acetate
    • 142717-44-0
    • SR-01000271466
    • Ethyl 4-benzyloxyphenoxyacetate
    • Acetic acid,2-[4-(phenylmethoxy)phenoxy]-,ethyl ester
    • Ethyl[4-(Benzyloxy)phenoxy]acetate
    • TS-01034
    • DTXSID30352721
    • MFCD03847881
    • SR-01000271466-1
    • SCHEMBL6187602
    • MYSLHCQKSBLMAR-UHFFFAOYSA-N
    • Ethy 4-benzyloxyphenoxyacetate
    • Ethyl-4-benzyloxyphenoxyacetate
    • AKOS002243728
    • Ethyl 2-4-(benzyloxy)phenoxyacetate
    • MDL： MFCD03847881
    • Inchi： 1S/C17H18O4/c1-2-19-17(18)13-21-16-10-8-15(9-11-16)20-12-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
    • InChI Key： MYSLHCQKSBLMAR-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(=CC=1)OCC(=O)OCC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 286.12100
  • Monoisotopic Mass: 286.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 410.6±25.0 °C at 760 mmHg
  • Flash Point: 180.5±23.2 °C
  • Refractive Index: 1.548
  • PSA: 44.76000
  • LogP: 3.20750
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 2-4-(benzyloxy)phenoxyacetate Security Information

Ethyl 2-4-(benzyloxy)phenoxyacetate Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ethyl 2-4-(benzyloxy)phenoxyacetate Pricemore >>

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Ethyl 2-4-(benzyloxy)phenoxyacetate Production Method

Ethyl 2-4-(benzyloxy)phenoxyacetate Related Literature

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